7-Iodo-2-methylbenzothiazole
Overview
Description
It belongs to the benzothiazole family, which serves as a privileged scaffold in synthetic and medicinal chemistry. The 2nd position of benzothiazole is particularly significant due to its high biological activity. Various derivatives of benzothiazole exhibit pharmacological properties, making them valuable for drug discovery .
Synthesis Analysis
Several synthetic approaches have been developed for the preparation of 2-arylbenzothiazoles. These methods involve diverse synthetic pathways, including cyclization reactions, condensation reactions, and metal-catalyzed processes. Researchers have explored these strategies to access 2-arylbenzothiazole derivatives. Over the last 6 years, numerous publications have contributed to the synthesis of this moiety .
Physical And Chemical Properties Analysis
Scientific Research Applications
Tuberculosis Treatment Research
7-Iodo-2-methylbenzothiazole derivatives have been studied for their potential in treating tuberculosis. Research by Huang et al. (2009) focused on the synthesis and biological evaluation of 2-methylbenzothiazoles derivatives, finding that certain compounds in this series exhibited activity against Mycobacterium tuberculosis at micromolar concentrations and showed non-toxicity toward Vero cells. These findings indicate the potential of this compound derivatives as promising leads for anti-tuberculosis drug development (Huang et al., 2009).
Antimicrobial and Antifungal Applications
Studies have explored the antimicrobial and antifungal properties of this compound-related compounds. For instance, Gupta and Mishra (2017) synthesized novel triazoles using 4-Iodobenzoic acid, which exhibited significant zones of inhibition against various bacteria and fungi, suggesting their potential use as antimicrobial agents (Gupta & Mishra, 2017).
Antitumor Properties
The antitumor properties of benzothiazole derivatives have been a subject of extensive research. Kashiyama et al. (1999) investigated 2-(4-Aminophenyl)benzothiazoles, which showed selective growth inhibitory properties against human cancer cell lines, highlighting their potential as antitumor agents (Kashiyama et al., 1999).
Chemical Structure and Synthesis Studies
The structural characterization of benzothiazole derivatives has also been a focus. Grandolini et al. (1966) studied the thiocyanation of amino-2-methylbenzothiazole isomers, contributing to the understanding of the chemical structure and potential applications of these compounds (Grandolini et al., 1966).
Other Applications
Benzothiazoles, including derivatives of this compound, have been explored for various other applications, such as in the synthesis of sensitizing polymethine dyes (Libeer et al., 2010), and as a model substance in encapsulation studies for corrosion inhibitors (Latnikova et al., 2012) (Libeer et al., 2010) (Latnikova et al., 2012).
properties
IUPAC Name |
7-iodo-2-methyl-1,3-benzothiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6INS/c1-5-10-7-4-2-3-6(9)8(7)11-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFPLWZFDWDTBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=CC=C2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6INS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.